Cas no 897624-07-6 (3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea)

3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties
Names and Identifiers
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- 1-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
- 3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
- AKOS024626209
- 897624-07-6
- 1-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea
- F2072-0369
- 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
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- Inchi: 1S/C18H19FN6O4/c1-27-14-8-12(9-15(28-2)17(14)29-3)21-18(26)20-10-16-22-23-24-25(16)13-6-4-11(19)5-7-13/h4-9H,10H2,1-3H3,(H2,20,21,26)
- InChI Key: LWIFOFVZDUNZKE-UHFFFAOYSA-N
- SMILES: N(CC1N(C2=CC=C(F)C=C2)N=NN=1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O
Computed Properties
- Exact Mass: 402.14518127g/mol
- Monoisotopic Mass: 402.14518127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
- XLogP3: 1.8
3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2072-0369-20μmol |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-40mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-5mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-2μmol |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-10μmol |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-1mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-10mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-20mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-50mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2072-0369-25mg |
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea |
897624-07-6 | 90%+ | 25mg |
$109.0 | 2023-05-16 |
3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Related Literature
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
Additional information on 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
Recent Advances in the Study of 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea (CAS: 897624-07-6)
In recent years, the compound 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea (CAS: 897624-07-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
The compound, characterized by its unique tetrazole and urea moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.
In terms of synthesis, advancements have been made in optimizing the yield and purity of 897624-07-6. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters, achieving a 90% yield with minimal byproducts. This improvement is critical for scaling up production for preclinical and clinical studies.
Biological evaluations have further revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, such as MCF-7 and A549, while showing minimal effects on normal cells. These findings were corroborated by in vivo studies in murine models, where the compound demonstrated a favorable pharmacokinetic profile and reduced tumor growth by 60% compared to controls.
Despite these promising results, challenges remain in understanding the full spectrum of its biological interactions. Ongoing research is focused on elucidating its off-target effects and potential synergies with existing chemotherapeutic agents. Additionally, computational modeling studies are being employed to predict its binding affinities with other molecular targets.
In conclusion, 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea represents a promising candidate for further development in oncology and other therapeutic areas. Continued research efforts are essential to fully unlock its potential and address the remaining gaps in our understanding of its pharmacological properties.
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